Cas no 2137590-99-7 (1-{3-Azabicyclo[4.2.1]nonan-3-yl}prop-2-yn-1-one)

• Product Name: 1-{3-Azabicyclo[4.2.1]nonan-3-yl}prop-2-yn-1-one
• CAS No: 2137590-99-7
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 6051898
• PubChem ID: 165464682
• Update Time: 2025-10-30

1-{3-Azabicyclo[4.2.1]nonan-3-yl}prop-2-yn-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-803690
• 1-{3-azabicyclo[4.2.1]nonan-3-yl}prop-2-yn-1-one
• 2137590-99-7
• 1-{3-Azabicyclo[4.2.1]nonan-3-yl}prop-2-yn-1-one

• Inchi： 1S/C11H15NO/c1-2-11(13)12-6-5-9-3-4-10(7-9)8-12/h1,9-10H,3-8H2
• InChI Key： HLALPUFKRZJQHZ-UHFFFAOYSA-N
• SMILES： O=C(C#C)N1CCC2CCC(C1)C2

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-{3-Azabicyclo[4.2.1]nonan-3-yl}prop-2-yn-1-one

1-{3-Azabicyclo[4.2.1]nonan-3-yl}prop-2-yn-1-one: A Comprehensive Overview

The compound 1-{3-Azabicyclo[4.2.1]nonan-3-yl}prop-2-yn-1-one, identified by the CAS number 2137590-99-7, is a unique bicyclic structure with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of bicyclic ketones, which are known for their stability and versatility in organic synthesis.

Recent studies have highlighted the importance of bicyclic systems like azabicyclo[4.2.1]nonane in drug design due to their ability to mimic complex biological structures and interact with target proteins in a highly specific manner. The presence of the propargyl ketone group in this compound adds further functionality, making it a valuable intermediate in the synthesis of bioactive molecules.

The synthesis of 1-{3-Azabicyclo[4.2.1]nonan-3-yl}prop-2-yn-1-one involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Researchers have explored various routes, including ring-closing metathesis and enolate chemistry, to optimize the production of this compound while maintaining its structural integrity.

In terms of pharmacological activity, this compound has shown promise in preliminary assays targeting enzyme inhibition and receptor modulation. Its rigid bicyclic framework provides an ideal platform for further functionalization, enabling researchers to explore its potential in treating various diseases, including cancer and neurodegenerative disorders.

The application of computational chemistry tools has greatly enhanced our understanding of the molecular properties of 1-{3-Azabicyclo[4.2.1]nonan-3-yl}prop-2-yne-one. By performing quantum mechanical calculations and molecular docking studies, scientists have been able to predict its binding affinities to key biological targets, paving the way for rational drug design.

Moreover, the compound's stability under physiological conditions makes it an attractive candidate for drug delivery systems. Its ability to undergo controlled release mechanisms has been demonstrated in recent studies, further underscoring its potential in therapeutic applications.

In conclusion, 1-{3-Azabicyclo[4.2.1]nonan-3-yli}propargyl ketone, or CAS No. 2137590–99–7, represents a significant advancement in the field of organic synthesis and drug discovery. With ongoing research focusing on its pharmacokinetics, toxicity profiles, and efficacy in animal models, this compound is poised to play a pivotal role in the development of novel therapeutic agents.